Cas no 2155855-85-7 (6-aminobicyclo3.2.0heptane-3-carboxamide hydrochloride)

• Product Name: 6-aminobicyclo3.2.0heptane-3-carboxamide hydrochloride
• CAS No: 2155855-85-7
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 5032379
• PubChem ID: 132364505
• Update Time: 2025-08-04

6-aminobicyclo3.2.0heptane-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Aminobicyclo[3.2.0]heptane-3-carboxamide hydrochloride
• 6-aminobicyclo3.2.0heptane-3-carboxamide hydrochloride

• Inchi： 1S/C8H14N2O.ClH/c9-7-3-4-1-5(8(10)11)2-6(4)7;/h4-7H,1-3,9H2,(H2,10,11);1H
• InChI Key： UCURMLXAXOEHGO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CC2CC(C2C1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 69.1

Additional information on 6-aminobicyclo3.2.0heptane-3-carboxamide hydrochloride

Comprehensive Overview of 6-Aminobicyclo[3.2.0]heptane-3-carboxamide Hydrochloride (CAS No. 2155855-85-7)

6-Aminobicyclo[3.2.0]heptane-3-carboxamide hydrochloride (CAS No. 2155855-85-7) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, combining a bicyclo[3.2.0]heptane core with an amide and amine functional group, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies, aligning with current trends in precision medicine and targeted therapies.

The compound's hydrochloride salt form enhances its solubility and stability, which is critical for in vitro and in vivo studies. Recent advancements in AI-driven drug design have highlighted the importance of structurally diverse scaffolds like 6-aminobicyclo[3.2.0]heptane-3-carboxamide, as they offer novel binding interactions with biological targets. This aligns with frequent search queries such as "new drug scaffolds 2024" and "bicyclic compounds in medicine", reflecting the growing demand for innovative chemical entities.

From a synthetic chemistry perspective, the preparation of CAS No. 2155855-85-7 involves multi-step organic transformations, including ring-closing metathesis and selective amidation. These methods are frequently discussed in forums and publications related to green chemistry and sustainable synthesis, addressing concerns about environmental impact—a hot topic among researchers and industry professionals. The compound's chirality also opens doors for investigations into stereoselective catalysis, a field gaining traction due to its relevance in asymmetric synthesis.

Analytical characterization of 6-aminobicyclo[3.2.0]heptane-3-carboxamide hydrochloride typically employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure batch-to-batch consistency, a key concern for laboratories focusing on quality control and regulatory compliance. Searches for "analytical validation of complex heterocycles" and "CAS No. 2155855-85-7 purity standards" underscore the need for reliable data in this niche.

In the context of bioavailability optimization, the hydrochloride salt form of this compound improves its pharmacokinetic profile, making it a candidate for oral drug formulations. This ties into broader discussions about drug delivery systems and enhanced permeability—subjects frequently explored in peer-reviewed journals and conferences. The bicyclic scaffold's rigidity may also contribute to metabolic stability, a feature highly sought after in proteolysis-targeting chimera (PROTAC) design.

Future research directions for CAS No. 2155855-85-7 could explore its utility in fragment-based drug discovery (FBDD) or as a ligand for G-protein-coupled receptors (GPCRs). These areas resonate with trending search terms like "next-generation GPCR modulators" and "fragment libraries for drug screening". As the scientific community continues to prioritize structure-activity relationship (SAR) studies, this compound's versatility positions it as a promising tool for medicinal chemistry innovation.